Cas no 1493359-76-4 (3-Thiophenemethanamine, 2,4-dimethyl-)

• Product Name: 3-Thiophenemethanamine, 2,4-dimethyl-
• CAS No: 1493359-76-4
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6076554
• PubChem ID: 82418025
• Update Time: 2025-06-26

3-Thiophenemethanamine, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 2,4-dimethyl-
• EN300-701500
• (2,4-dimethylthiophen-3-yl)methanamine
• 1493359-76-4

• Inchi： 1S/C7H11NS/c1-5-4-9-6(2)7(5)3-8/h4H,3,8H2,1-2H3
• InChI Key： DPEQHJAZHGTIMR-UHFFFAOYSA-N
• SMILES： C1(C)SC=C(C)C=1CN

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 227.5±35.0 °C(Predicted)
• pka: 9.67±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Thiophenemethanamine, 2,4-dimethyl-

Introduction to 3-Thiophenemethanamine, 2,4-dimethyl- (CAS No. 1493359-76-4)

3-Thiophenemethanamine, 2,4-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 1493359-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The structural features of 3-Thiophenemethanamine, 2,4-dimethyl-, particularly the presence of a thiophene ring substituted with methyl groups at the 2 and 4 positions, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of more complex molecules with therapeutic implications.

The molecular structure of 3-Thiophenemethanamine, 2,4-dimethyl- consists of a thiophene core linked to an amine group through a methane bridge. The substitution pattern at the 2 and 4 positions of the thiophene ring enhances its electronic properties, making it a versatile scaffold for further functionalization. This compound has been studied for its potential role in the development of novel pharmaceutical agents due to its ability to interact with biological targets in multiple ways. The amine functionality provides a site for hydrogen bonding, while the aromatic thiophene ring offers opportunities for π-stacking interactions and other non-covalent binding mechanisms.

In recent years, there has been growing interest in thiophene derivatives as pharmacological candidates due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the thiophene moiety can exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. Specifically, 3-Thiophenemethanamine, 2,4-dimethyl- has been investigated for its potential in modulating enzyme activity and receptor binding. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a lead compound or intermediate in the synthesis of drugs targeting neurological disorders, metabolic diseases, and infections.

The synthesis of 3-Thiophenemethanamine, 2,4-dimethyl- involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes or condensation reactions involving appropriate precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the thiophene ring with high precision.

The pharmacological potential of 3-Thiophenemethanamine, 2,4-dimethyl- has been explored through both computational modeling and experimental studies. Computational approaches have helped predict how this compound might interact with biological targets such as enzymes and receptors by analyzing its three-dimensional structure and electronic properties. Experimental investigations have focused on evaluating its activity against various disease-related pathways. Preliminary studies suggest that 3-Thiophenemethanamine, 2,4-dimethyl- may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for neuropharmacological research.

In the context of drug discovery pipelines, 3-Thiophenemethanamine, 2,4-dimethyl- represents an important building block for generating libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to assess the potency and selectivity of this derivative against a range of targets. The results from these screenings can guide further optimization efforts aimed at improving efficacy while minimizing off-target effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating such findings into clinical candidates.

The safety profile of 3-Thiophenemethanamine, 2,4-dimethyl- is another critical aspect that has been addressed in recent studies. Toxicological assessments have been conducted to evaluate potential adverse effects associated with exposure to this compound at various concentrations. These studies help determine safe dosing ranges and identify any necessary precautions for handling during synthesis or administration. The results from these evaluations are crucial for advancing towards preclinical development if promising therapeutic effects are observed.

Future directions in research on 3-Thiophenemethanamine, 2,4-dimethyl- may include exploring its role in combination therapies alongside other pharmacological agents. The synergistic effects of multiple compounds can often lead to improved treatment outcomes compared to single-agent approaches. Furthermore; investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological systems and could inform the design of next-generation derivatives with enhanced properties.

In conclusion,3-Thiophenemethanamine, 2, 4-dimethyl-, identified by CAS number 1493359-76-4, is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it suitable for further development into novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new aspects about this molecule’s biology; synthetic methodologies; pharmacological activity; safety profile; which collectively contribute toward realizing its full potential as an important contributor within medicinal chemistry’s landscape.